Cas no 2171973-35-4 (5-ethyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-ethyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171973-35-4
• MF: C₁₁H₁₉F₂NO
• MW: 219.271470308304
• CID: 5800650
• PubChem ID: 165602941
• Update Time: 2025-06-30

5-ethyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane
• EN300-1640638
• 5-ethyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane
• 2171973-35-4

• Inchi： 1S/C11H19F2NO/c1-2-9-10(15-8-7-14-9)3-5-11(12,13)6-4-10/h9,14H,2-8H2,1H3
• InChI Key： NBKUHOIWQDJRMZ-UHFFFAOYSA-N
• SMILES： FC1(CCC2(CC1)C(CC)NCCO2)F

Computed Properties

• Exact Mass: 219.14347055g/mol
• Monoisotopic Mass: 219.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-ethyl-9,9-difluoro-1-oxa-4-azaspiro5.5undecane

Recent Advances in the Study of 5-ethyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171973-35-4)

In recent years, the compound 5-ethyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171973-35-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

The primary focus of recent studies has been on the synthesis and optimization of 5-ethyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, to achieve high yields and purity. The compound's spirocyclic core, combined with the presence of fluorine atoms, has been identified as a key factor in its biological activity, particularly in modulating enzyme interactions and receptor binding.

One of the most notable applications of this compound is in the development of novel central nervous system (CNS) therapeutics. Preliminary in vitro and in vivo studies have demonstrated its efficacy in targeting specific neurotransmitter systems, suggesting potential use in treating neurological disorders such as anxiety, depression, and epilepsy. Additionally, its pharmacokinetic properties, including metabolic stability and blood-brain barrier permeability, have been extensively evaluated, further supporting its therapeutic potential.

Another area of interest is the compound's role in antimicrobial research. Recent investigations have revealed that 5-ethyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane exhibits significant activity against a range of pathogenic bacteria and fungi. Mechanistic studies suggest that its spirocyclic structure disrupts microbial cell membranes and inhibits essential enzymatic pathways, making it a promising candidate for the development of new antimicrobial agents.

In addition to its therapeutic applications, the compound has also been explored for its utility in chemical biology. Its unique structural motif has been utilized as a scaffold for the design of probes and inhibitors, enabling researchers to study complex biological processes at the molecular level. This has opened new avenues for understanding disease mechanisms and identifying novel drug targets.

Despite these promising findings, challenges remain in the clinical translation of 5-ethyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane. Issues such as scalability of synthesis, potential toxicity, and formulation stability need to be addressed in future studies. However, the compound's versatile applications and robust biological activity make it a valuable asset in the ongoing quest for innovative pharmaceutical solutions.

In conclusion, the latest research on 5-ethyl-9,9-difluoro-1-oxa-4-azaspiro[5.5]undecane (CAS: 2171973-35-4) highlights its multifaceted potential in drug discovery and chemical biology. Continued exploration of its properties and applications is expected to yield significant advancements in the field, paving the way for new therapeutic interventions and scientific breakthroughs.